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Compound of Interest

Compound Name: Remacemide

Cat. No.: B10762814

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of remacemide, a low-affinity NMDA antagonist. Developed
for researchers, scientists, and drug development professionals, these procedures are
designed to ensure the safe handling and disposal of remacemide in a laboratory setting, in
accordance with regulatory guidelines.

Proper disposal of pharmaceutical waste is critical to protect public health and the environment.
[1] Regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and the Drug
Enforcement Administration (DEA) have established stringent guidelines for the management
of pharmaceutical waste.[1][2]

Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle remacemide with
appropriate personal protective equipment (PPE) to minimize exposure risks. The Safety Data
Sheet (SDS) for remacemide hydrochloride indicates that it is harmful if swallowed, causes
serious eye damage, and is toxic to aquatic life.[3][4]

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses with side-shields or goggles.

e Hand Protection: Chemical-resistant gloves.
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» Skin and Body Protection: Laboratory coat.

Remacemide Waste Classification

The cornerstone of proper disposal is the correct classification of the waste. Under the
Resource Conservation and Recovery Act (RCRA), pharmaceutical waste can be classified as
hazardous if it is specifically listed (P- or U-list) or if it exhibits certain characteristics (ignitability,
corrosivity, reactivity, or toxicity).

Remacemide is not found on the EPA's P or U lists of hazardous wastes. Therefore, its
classification as hazardous waste depends on whether it exhibits any of the hazardous
characteristics. The SDS for remacemide hydrochloride identifies it as an "Acute Tox. 4 Oral,"
indicating it is harmful if swallowed, and as an "Aquatic Acute 1," indicating it is very toxic to
aquatic life. This suggests that remacemide waste may be classified as a characteristic
hazardous waste for toxicity. A formal determination through the Toxicity Characteristic
Leaching Procedure (TCLP) by a certified environmental laboratory is the definitive method to
ascertain its regulatory status.

Property Data Citation
Chemical Name Remacemide hydrochloride

CAS Number 111686-79-4

Molecular Formula C17H20N20 - HCI

o Acute Toxicity 4 (Oral), Eye
Hazard Classifications )
Damage 1, Aquatic Acute 1

Physical Form Powder
Solubility >10 mg/mL in H20
Storage Room temperature, desiccated

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of remacemide and its
contaminated materials.
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. Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealed container for remacemide waste.

Do not mix remacemide waste with other chemical or biological waste streams.

Collect all materials that have come into contact with remacemide, including gloves, weigh
boats, and contaminated labware, in this designated container.

. Hazardous Waste Determination:

Consult with your institution's Environmental Health and Safety (EHS) department.

Arrange for a sample of the remacemide waste to be analyzed by a certified laboratory to
determine if it meets the criteria for a characteristic hazardous waste under RCRA.

. Disposal of Non-Hazardous Remacemide Waste:

If determined to be non-hazardous, the waste can be disposed of in accordance with
institutional and local regulations for non-hazardous chemical waste.

Even if classified as non-hazardous, it is recommended to dispose of the waste through a
licensed pharmaceutical waste vendor to minimize environmental impact.

. Disposal of Hazardous Remacemide Waste:

If the waste is determined to be RCRA hazardous, it must be managed as such.

The waste must be collected by a licensed hazardous waste disposal company.

Ensure all labeling and documentation requirements are met as per EPA and Department of
Transportation (DOT) regulations.

High-temperature incineration at a permitted hazardous waste facility is the required disposal
method for most hazardous pharmaceutical waste. Medical waste incinerators typically
operate between 850°C and 1200°C.

. Spill Decontamination:
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 In the event of a spill, immediately alert personnel in the area.

o Wearing appropriate PPE, contain the spill with an absorbent material.

o A major degradation product of remacemide is its desglycinated metabolite, which is more
potent than the parent compound. Therefore, thorough decontamination is crucial.

o Clean the spill area with a suitable laboratory detergent and water.

 All materials used for spill cleanup must be disposed of as remacemide waste.

Remacemide Disposal Decision Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b10762814?utm_src=pdf-body
https://www.benchchem.com/product/b10762814?utm_src=pdf-body
https://www.benchchem.com/product/b10762814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Start: Remacemide Waste Generated

:

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate and Collect Waste
in a Labeled, Sealed Container

Consult Environmental
Health & Safety (EHS)

Hazardous Waste Characterization
(e.g., TCLP Analysis)

Manage as RCRA Manage as Non-Hazardous
Hazardous Waste Pharmaceutical Waste

Dispose via Licensed Hazardous
Waste Vendor for High-Temperature
Incineration

Dispose via Licensed
Pharmaceutical Waste Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of remacemide waste.
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This procedural guidance is intended to provide a framework for the safe and compliant
disposal of remacemide. It is essential to adhere to all institutional policies and local, state,
and federal regulations. Always consult with your institution's EHS department for specific
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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